Cas no 1355190-60-1 ((6-bromo-4-methylpyridin-3-yl)methanol)

• Product Name: (6-bromo-4-methylpyridin-3-yl)methanol
• CAS No: 1355190-60-1
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD21087968
• CID: 4764181
• Update Time: 2026-02-26

(6-bromo-4-methylpyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-4-methyl-pyridin-3-yl)-methanol
• (6-Bromo-4-methylpyridin-3-yl)methanol
• 2-Bromo-4-methylpyridine-5-methanol
• (6-Bromo-4-methyl-3-pyridyl)methanol
• Z0135
• (6-bromo-4-methylpyridin-3-yl)methanol

• MDL： MFCD21087968
• Inchi： 1S/C7H8BrNO/c1-5-2-7(8)9-3-6(5)4-10/h2-3,10H,4H2,1H3
• InChI Key： GNYJPTUDWHAMEW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=N1)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (6-bromo-4-methylpyridin-3-yl)methanol

Introduction to (6-bromo-4-methylpyridin-3-yl)methanol (CAS No. 1355190-60-1)

(6-bromo-4-methylpyridin-3-yl)methanol, with the CAS number 1355190-60-1, is a significant compound in the realm of chemical and pharmaceutical research. This pyridine derivative has garnered attention due to its versatile structural properties and potential applications in drug development and material science. The presence of both bromine and methyl substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure, characterized by a hydroxymethyl group at the 3-position and a bromo substituent at the 6-position, alongside a methyl group at the 4-position, contributes to its unique chemical behavior. This arrangement allows for various functionalization strategies, which are crucial in medicinal chemistry for designing novel therapeutic agents. The hydroxymethyl group, in particular, serves as a key site for further derivatization, enabling the synthesis of more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have shown that compounds with similar structural motifs exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The bromo and methyl groups in (6-bromo-4-methylpyridin-3-yl)methanol are known to influence electronic and steric properties, which can be leveraged to modulate biological responses.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have utilized (6-bromo-4-methylpyridin-3-yl)methanol to develop new ligands for metal complexes, which have shown promise in catalytic applications. Additionally, its incorporation into heterocyclic frameworks has led to the discovery of novel compounds with enhanced pharmacological activity.

The compound's reactivity also makes it a valuable tool in organic synthesis. For instance, the bromine atom can be readily displaced by various nucleophiles, allowing for the introduction of different functional groups. This property is particularly useful in constructing intricate molecular architectures required for drug discovery efforts. Furthermore, the hydroxymethyl group can undergo oxidation or reduction reactions, providing additional pathways for structural diversification.

Recent advancements in computational chemistry have further enhanced our understanding of (6-bromo-4-methylpyridin-3-yl)methanol's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, which are essential for rational drug design. These studies have helped predict potential binding modes and optimize lead compounds for therapeutic applications.

The pharmaceutical industry has been particularly interested in exploring pyridine derivatives for their potential as drug candidates. (6-bromo-4-methylpyridin-3-yl)methanol has been used as an intermediate in the synthesis of several promising molecules that are currently undergoing preclinical evaluation. Its structural features make it an attractive candidate for further development into drugs targeting various diseases.

Moreover, the compound's role in material science cannot be overlooked. Pyridine derivatives are known to exhibit interesting electronic properties, making them suitable for applications in organic electronics and nanotechnology. The bromo and methyl groups can be tailored to fine-tune these properties, leading to innovative materials with tailored functionalities.

In conclusion, (6-bromo-4-methylpyridin-3-yl)methanol (CAS No. 1355190-60-1) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers working on drug discovery. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.